![molecular formula C9H10BrNO B581206 4-Bromo-2-(dimethylamino)benzaldehyde CAS No. 1030863-12-7](/img/structure/B581206.png)
4-Bromo-2-(dimethylamino)benzaldehyde
Overview
Description
4-Bromo-2-(dimethylamino)benzaldehyde is a chemical compound with the empirical formula C9H10BrNO. It is a solid substance . Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCN(C1=C(C=CC(Br)=C1)C=O)C
. The InChI key for this compound is ZHCFWLVUTGYLRF-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 228.09 . It is a solid substance . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Pharmacology and Toxicology of Hallucinogens
Research on hallucinogens, including compounds structurally similar to "4-Bromo-2-(dimethylamino)benzaldehyde," has explored their pharmacology and toxicology. These studies focus on the serotonergic system's activation through the 5-HT2A receptor, highlighting the potential of such compounds in understanding neurological pathways and disorders (Halberstadt, 2017).
Amyloid Imaging in Alzheimer's Disease
Advancements in amyloid imaging for Alzheimer's disease diagnosis have employed compounds with functionalities similar to "this compound." These studies demonstrate the utility of such compounds in developing radioligands for PET scans, aiding in the early detection and treatment evaluation of Alzheimer's (Nordberg, 2007).
Environmental Science and Toxicology
The environmental occurrence and toxicology of novel brominated flame retardants have been reviewed, indicating the potential ecological impact and health concerns associated with such chemicals. This research field might indirectly relate to the environmental fate and impact assessment of "this compound" and similar compounds (Zuiderveen, E. A., Slootweg, J., & de Boer, J., 2020).
Advanced Oxidation Processes
Investigations into advanced oxidation processes for pollutant degradation have detailed the mechanisms and by-products of various compounds' breakdown, including insights into chemical reactivity and environmental detoxification strategies. Such research could inform the degradation behavior and potential environmental remediation applications of "this compound" (Qutob, M., Hussein, M., Alamry, K., & Rafatullah, M., 2022).
Safety and Hazards
4-Bromo-2-(dimethylamino)benzaldehyde is classified as Acute Tox. 4 Oral according to the GHS07 hazard classification . The hazard statements include H302, and the precautionary statements include P301 + P312 + P330 . It is recommended to handle this compound in a well-ventilated place and avoid contact with skin and eyes .
properties
IUPAC Name |
4-bromo-2-(dimethylamino)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-11(2)9-5-8(10)4-3-7(9)6-12/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHCFWLVUTGYLRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=CC(=C1)Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70655925 | |
Record name | 4-Bromo-2-(dimethylamino)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70655925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1030863-12-7 | |
Record name | 4-Bromo-2-(dimethylamino)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70655925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.